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Compound of Interest

Compound Name: 2-Bromocyclohexanone

Cat. No.: B1249149

Technical Support Center: 2-
Bromocyclohexanone

This technical support center provides essential information for researchers, scientists, and
drug development professionals on the long-term storage, handling, and troubleshooting for 2-
Bromocyclohexanone.

Frequently Asked Questions (FAQSs)
Q1: What are the optimal long-term storage conditions for 2-Bromocyclohexanone?

Al: For long-term stability, 2-Bromocyclohexanone should be stored at -20°C.[1][2] It is
crucial to protect it from light and moisture.[2] The container should be tightly closed and stored
in a dry, cool, and well-ventilated place.[3][4] For enhanced stability, handling and storing under
an inert gas is also recommended.

Q2: What are the recommended short-term storage conditions?
A2: For short-term storage, a temperature of +4°C is recommended.[2]
Q3: How stable is 2-Bromocyclohexanone?

A3: 2-Bromocyclohexanone is stable under normal conditions.[4][5] When stored correctly at
-20°C, it is stable for at least two years after receipt.[2] However, it can be sensitive to heat,
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light, and moisture.

Q4: What personal protective equipment (PPE) should be worn when handling 2-
Bromocyclohexanone?

A4: When handling this compound, it is essential to wear appropriate personal protective
equipment, including eye shields, face shields, and chemical-resistant gloves.[1] If there is a
risk of inhalation of vapors or aerosols, a respirator with a suitable filter (e.g., type ABEK
(EN14387)) should be used.[1]

Q5: What are the primary hazards associated with 2-Bromocyclohexanone?

A5: 2-Bromocyclohexanone is classified as a combustible liquid and can cause skin irritation,
serious eye irritation, and may cause an allergic skin reaction and respiratory irritation.[1][6] It is
harmful if swallowed.

Q6: What materials are incompatible with 2-Bromocyclohexanone?

A6: 2-Bromocyclohexanone is incompatible with strong oxidizing agents and strong bases.[4]
[5] Contact with these materials should be avoided to prevent vigorous reactions.

Q7: What are the hazardous decomposition products of 2-Bromocyclohexanone?

A7: Upon decomposition, especially under fire conditions, 2-Bromocyclohexanone can
produce carbon monoxide (CO), carbon dioxide (CO2), and hydrogen halides.[4][5]

Troubleshooting Guide

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b1249149?utm_src=pdf-body
https://www.benchchem.com/product/b1249149?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/aldrich/690422
https://www.sigmaaldrich.com/US/en/product/aldrich/690422
https://www.benchchem.com/product/b1249149?utm_src=pdf-body
https://www.benchchem.com/product/b1249149?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/aldrich/690422
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromocyclohexanone
https://www.benchchem.com/product/b1249149?utm_src=pdf-body
https://www.benchchem.com/product/b1249149?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AA3103136&productDescription=BROMOCYCLOHEXANE%2C+99%25+500G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/product/b1249149?utm_src=pdf-body
https://www.benchchem.com/product/b1249149?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AA3103136&productDescription=BROMOCYCLOHEXANE%2C+99%25+500G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1249149?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Troubleshooting & Optimization

Check Availability & Pricing

Issue

Possible Cause

Recommended Action

Discoloration of the compound

(turning yellow or brown)

Exposure to light, air

(oxidation), or moisture.

Store the compound in a tightly
sealed, amber-colored vial
under an inert atmosphere
(e.g., argon or nitrogen). For
long-term storage, ensure the
temperature is at -20°C.[1][2]

Low yield in a reaction

Decomposition of 2-
Bromocyclohexanone due to
improper storage or handling.

Presence of impurities.

Verify the purity of the
compound using appropriate
analytical techniques (e.g.,
NMR, GC-MS). Ensure the
compound has been stored
correctly. Consider re-purifying

the material if necessary.

Unexpected side products in a

reaction

Reaction with incompatible
materials (e.g., strong bases or
oxidizing agents).[4][5]
Reaction temperature is too
high, leading to decomposition

or side reactions.

Ensure all glassware is clean
and dry. Use solvents and
reagents that are free from
incompatible impurities.
Carefully control the reaction

temperature.

Inconsistent reaction outcomes

Variability in the quality of 2-
Bromocyclohexanone.
Degradation of the compound

over time.

Source high-purity 2-
Bromocyclohexanone from a
reputable supplier. Use freshly
opened or properly stored

material for sensitive reactions.

Skin or respiratory irritation

during handling

Inadequate personal protective
equipment (PPE) or poor

ventilation.

Always handle 2-
Bromocyclohexanone in a well-
ventilated fume hood.[3][7]
Wear appropriate PPE,
including gloves, safety
glasses, and a lab coat.[1] If
handling larger quantities,
consider a face shield and

respirator.
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Quantitative Data Summary

E | Stabill

Parameter Recommendation Reference
Long-Term Storage
-20°C [1]2]
Temperature
Short-Term Storage
+4°C [2]
Temperature
Stability at -20°C At least 2 years [2]
Protection Protect from light and moisture  [2]
Atmosphere Store under an inert gas
Physical and Chemical Properties
Property Value Reference
Molecular Formula CeHoBroO [7]
Molecular Weight 177.04 g/mol [2]
Colorless to light red/dark
Appearance o [21[7]
brown liquid
Boiling Point 70-72°C at 0.53 hPa [2]
Density 1.4887 g/lcm3 [2]

Refractive Index

n20/D 1.512

[1](2]

Experimental Protocols

Handling and Dispensing Protocol

This protocol outlines the safe procedure for handling and dispensing 2-

Bromocyclohexanone in a laboratory setting.

e Preparation:
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[e]

Ensure a chemical fume hood is operational.

o

Gather all necessary PPE: chemical-resistant gloves (e.g., nitrile), safety goggles, a face
shield, and a lab coat.

o

Prepare a calibrated pipette or syringe for accurate measurement.

[¢]

Have a waste container ready for any contaminated materials.

e Procedure:

[¢]

Place the sealed container of 2-Bromocyclohexanone inside the fume hood.

o Allow the container to equilibrate to room temperature before opening to prevent moisture
condensation.

o Carefully open the container.

o Using the pipette or syringe, slowly draw the desired volume of the liquid.
o Dispense the liquid into the reaction vessel, avoiding splashing.

o Immediately and tightly reseal the 2-Bromocyclohexanone container.

o If storing under an inert atmosphere, purge the headspace with argon or nitrogen before
sealing.

o Cleanup:
o Dispose of the used pipette tip or syringe in the designated waste container.
o Wipe down any spills within the fume hood with an appropriate absorbent material.

o Remove PPE and wash hands thoroughly with soap and water.

Visualizations
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Caption: Workflow for Safe Storage and Handling of 2-Bromocyclohexanone.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1249149?utm_src=pdf-body-img
https://www.benchchem.com/product/b1249149?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1249149?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“@ Troubleshooting & Optimization

Check Availability & Pricing
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Caption: Troubleshooting Logic for Experiments Involving 2-Bromocyclohexanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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